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Compound of Interest

Compound Name: Ethyl 2,3-dicyanopropionate

Cat. No.: B024328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and emergency

procedures for the use of Ethyl 2,3-dicyanopropionate (CAS No. 40497-11-8) in a laboratory

setting. Adherence to these guidelines is crucial to ensure a safe working environment and

minimize the risk of exposure.

Introduction
Ethyl 2,3-dicyanopropionate is a colorless to pale yellow liquid with a faint, ester-like odor.[1]

It is utilized as an intermediate in the synthesis of various compounds within the

pharmaceutical and chemical industries.[1] While stable under ambient conditions, it is

sensitive to moisture and heat and presents several health hazards, necessitating careful

handling.[1]

Hazard Identification and Classification
Ethyl 2,3-dicyanopropionate is classified as a hazardous substance. The primary hazards are

summarized in the table below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[2]

[3][4][5]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[2][3][4][5]

Acute Toxicity, Inhalation Category 4
H332: Harmful if inhaled.[2][3]

[4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[3]

[6]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[3][6]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation.[6][7]

Signal Word: Warning[2][5][6]

Physical and Chemical Properties
The physical and chemical properties of Ethyl 2,3-dicyanopropionate are summarized in the

table below for easy reference.
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Property Value

Molecular Formula C₇H₈N₂O₂[1][6][7][8]

Molecular Weight 152.15 g/mol [2][6][7][8]

Appearance Colorless to pale yellow liquid/oil[1][2][5]

Odor Faint ester-like or fruity odor[1]

Boiling Point 120-136 °C[2][5]

Flash Point 147.5 ± 13.9 °C[5]

Density 1.1 ± 0.1 g/cm³[5]

Solubility
Sparingly soluble in water, soluble in organic

solvents.[1]

Experimental Protocols for Safe Handling
The following protocols must be strictly followed when handling Ethyl 2,3-dicyanopropionate
in the laboratory.

A comprehensive assessment of the risks should be conducted before commencing any work.

The following PPE is mandatory:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[2] A face shield may be required for splash hazards.

Skin Protection:

Gloves: Handle with chemical-impervious gloves (e.g., nitrile rubber) that have been

inspected prior to use.[2] The selected gloves must satisfy the specifications of EU

Directive 89/686/EEC and the standard EN 374.[2]

Clothing: Wear fire/flame resistant and impervious clothing.[2] A lab coat is required at a

minimum.
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Respiratory Protection: All handling should be performed in a well-ventilated area, preferably

within a chemical fume hood.[2] If exposure limits are likely to be exceeded, a full-face

respirator with appropriate cartridges (e.g., type ABEK-P2 for EU or OV/AG/P99 for US) or a

self-contained breathing apparatus (SCBA) should be used.[7]

Work should be conducted in a well-ventilated laboratory.[2]

Use a chemical fume hood for all procedures that may generate vapors, mists, or aerosols.

Ensure that safety showers and eyewash stations are readily accessible and in good working

order.[9]

Handling:

Read the Safety Data Sheet (SDS) thoroughly before use.

Avoid contact with skin, eyes, and clothing.[2]

Avoid inhalation of vapor or mist.[2]

Use non-sparking tools and explosion-proof equipment.[2][10]

Prevent fire caused by electrostatic discharge; all metal parts of equipment must be

grounded.[2][10]

Do not eat, drink, or smoke in the work area.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep away from heat, sparks, open flames, and hot surfaces.[10]

Store away from incompatible materials such as strong acids, strong bases, and oxidizing

agents.[1][10]
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Store apart from foodstuff containers.[2]

Emergency Procedures
In the event of an emergency, follow the procedures outlined below.

General Advice: Consult a physician and show them the Safety Data Sheet.[7]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Do not use mouth-to-mouth resuscitation. Consult a doctor

immediately.[2][7]

In Case of Skin Contact: Immediately take off all contaminated clothing. Wash off with soap

and plenty of water for at least 15 minutes. Consult a doctor.[2][7]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, removing

contact lenses if present and easy to do. Continue rinsing. Consult a doctor.[2][7]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2][7]

Minor Spills:

Evacuate personnel to a safe area.[2]

Ensure adequate ventilation.

Remove all sources of ignition.[2]

Absorb the spill with an inert absorbent material (e.g., sand, silica gel, universal binder).

Collect the absorbed material into a suitable, closed container for disposal.[2]

Major Spills:

Evacuate the area immediately.

Prevent further leakage if it is safe to do so.[2]
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Do not let the chemical enter drains.[2]

Contact the appropriate emergency response team.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[2][7] Water spray can be used to cool closed containers.[7][10]

Specific Hazards: Vapors may form explosive mixtures with air.[10] Hazardous combustion

products include carbon monoxide, carbon dioxide, and nitrogen oxides (NOx).[7][10]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2][7][10]

Waste Disposal
Dispose of waste material in accordance with local, state, and federal regulations.

The material may be disposed of by a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[2]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[2]

Dispose of contaminated packaging as unused product.[7]

Visualization of Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Ethyl 2,3-
dicyanopropionate in a laboratory setting.
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Workflow for Safe Handling of Ethyl 2,3-dicyanopropionate

1. Preparation & Risk Assessment

2. Don Personal Protective Equipment (PPE)

Proceed

3. Prepare Work Area (Fume Hood)

Proceed

4. Handle Ethyl 2,3-dicyanopropionate

Proceed

5. Post-Handling Procedures

Experiment Complete

Emergency Procedures

Spill, Exposure, or Fire

6. Decontaminate Work Area

Proceed

7. Doff PPE

Proceed

8. Waste Disposal

Proceed

Click to download full resolution via product page

Caption: Safe handling workflow for Ethyl 2,3-dicyanopropionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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